2,2-dimethoxyethane-1-sulfonamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-dimethoxyethane-1-sulfonamide can be achieved through the reaction of 2,2-dimethoxyethanol with sulfamic acid in the presence of a dehydrating agent.", "Starting Materials": [ "2,2-dimethoxyethanol", "sulfamic acid", "dehydrating agent (such as thionyl chloride or phosphorus pentoxide)" ], "Reaction": [ "Add 2,2-dimethoxyethanol to a reaction flask.", "Add sulfamic acid to the reaction flask and stir until dissolved.", "Add a dehydrating agent (such as thionyl chloride or phosphorus pentoxide) to the reaction flask.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Add water to the reaction mixture to dissolve any remaining solid.", "Extract the product with an organic solvent (such as diethyl ether or dichloromethane).", "Dry the organic layer over anhydrous sodium sulfate.", "Filter the organic layer to remove the drying agent.", "Concentrate the organic layer under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent (such as ethanol or acetone).", "Dry the purified product under vacuum to obtain 2,2-dimethoxyethane-1-sulfonamide as a white crystalline solid." ] } | |
CAS RN |
2229242-76-4 |
Product Name |
2,2-dimethoxyethane-1-sulfonamide |
Molecular Formula |
C4H11NO4S |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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